Cas no 3034-16-0 (2-(pyridin-4-yl)-4H-chromen-4-one)

• Product Name: 2-(pyridin-4-yl)-4H-chromen-4-one
• CAS No: 3034-16-0
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 306078
• PubChem ID: 242586
• Update Time: 2025-10-30

2-(pyridin-4-yl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(4-pyridinyl)-
• 2-(Pyridin-4-yl)-4H-chromen-4-one
• 2-pyridin-4-ylchromen-4-one
• 2-(4-pyridyl)chromone
• 2-(PYRIDIN-4-YL)CHROMEN-4-ONE
• 2-[4]Pyridyl-chromen-4-on
• 2-[4]pyridyl-chromen-4-one
• 2-< 4-Pyridyl> -chromon
• 2-pyridin-4-yl-chromen-4-one
• AC1L69SZ
• AC1Q6AKO
• CBMicro_045869
• NSC51348
• Oprea1_272321
• Oprea1_568185
• SureCN311277
• 4'-Azaflavone
• DTXSID90287505
• SMR000105774
• SS-4800
• 2-pyridin-4-yl-1-benzopyran-4-one
• BDBM39314
• CHEMBL1400208
• NSC-51348
• cid_242586
• SR-01000401328
• HMS2273B13
• EU-0034908
• MB01288
• SCHEMBL311277
• AKOS000521773
• 3034-16-0
• BIM-0045961.P001
• F0415-0017
• 4H-1-Benzopyran-4-one, 2-(4-pyridinyl)-
• 2-(4-PYRIDINYL)-4H-CHROMEN-4-ONE
• HMS1649J05
• MLS000109838
• SR-01000401328-1
• AG-690/33041039
• 2-(pyridin-4-yl)-4H-chromen-4-one

• MDL： MFCD00498484
• Inchi： 1S/C14H9NO2/c16-12-9-14(10-5-7-15-8-6-10)17-13-4-2-1-3-11(12)13/h1-9H
• InChI Key： WTKMIKUCGVSMDD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC1=2)=O)C1C=CN=CC=1

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19
• LogP: 2.85500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-(pyridin-4-yl)-4H-chromen-4-one

Introduction to 2-(Pyridin-4-yl)-4H-Chromen-4-one (CAS No. 3034-16-0)

2-(Pyridin-4-yl)-4H-chromen-4-one, also known by its CAS number 3034-16-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromones, which are characterized by their unique structural features and diverse biological activities. The combination of a pyridine ring and a chromone scaffold in this molecule imparts it with unique properties that have attracted considerable attention from researchers.

The chemical structure of 2-(pyridin-4-yl)-4H-chromen-4-one consists of a chromone core, which is a benzopyran-4-one, fused with a pyridine ring at the 2-position. This structural arrangement not only enhances the compound's stability but also contributes to its pharmacological potential. The chromone moiety is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels, making it a valuable scaffold in drug discovery.

Recent studies have highlighted the potential of 2-(pyridin-4-yl)-4H-chromen-4-one in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making 2-(pyridin-4-yl)-4H-chromen-4-one a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 2-(pyridin-4-yl)-4H-chromen-4-one has also been investigated for its antioxidant and anti-inflammatory effects. Oxidative stress and inflammation are underlying factors in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and metabolic syndromes. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and modulate the expression of pro-inflammatory cytokines, thereby providing protection against cellular damage and inflammation.

The pharmacokinetic properties of 2-(pyridin-4-yl)-4H-chromen-4-one have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential as a drug candidate. Its oral bioavailability and stability in physiological conditions make it an attractive option for further development into therapeutic formulations.

Clinical trials are currently underway to assess the safety and efficacy of 2-(pyridin-4-yl)-4H-chromen-4-one in various disease models. Preliminary results from these trials have been promising, with the compound showing good tolerability and significant therapeutic effects. These findings underscore the potential of 2-(pyridin-4-yl)-4H-chromen-4-one as a lead compound for the development of new drugs targeting specific disease pathways.

In conclusion, 2-(pyridin-4-yl)-4H-chromen-4-one (CAS No. 3034-16-0) is a multifaceted compound with a wide range of biological activities and therapeutic potentials. Its unique structural features, combined with its favorable pharmacological properties, make it an important molecule in the ongoing efforts to discover and develop new drugs for various diseases. As research continues to advance, it is likely that more applications and mechanisms of action will be uncovered, further solidifying the importance of this compound in medicinal chemistry and pharmaceutical research.